Cas no 28118-79-8 (3-(Triphenylphosphoranylidene)-2,5-pyrrolidinedione)

• Product Name: 3-(Triphenylphosphoranylidene)-2,5-pyrrolidinedione
• CAS No: 28118-79-8
• Molecular Formula: C₂₂H₁₈NO₂P
• Molecular Weight: 359.35762
• MDL: MFCD22573512
• CID: 238203
• PubChem ID: 13611383

3-(Triphenylphosphoranylidene)-2,5-pyrrolidinedione Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 3-(triphenylphosphoranylidene)-
• 3-(triphenyl-λ⁵-phosphanylidene)pyrrolidine-2,5-dione
• 3-(triphenyl-lambda5-phosphanylidene)pyrrolidine-2,5-dione
• 3-(Triphenyl-lambda~5~-phosphanylidene)pyrrolidine-2,5-dione
• E5-phosphanylidene)pyrrolidine-2,5-dione
• 28118-79-8
• GNAVAQXUNJPBEW-UHFFFAOYSA-N
• Triphenylphosphoranylidene succinimide
• 3-(Triphenyl-
• 3-(triphenylphosphanylidene)-pyrrolidine-2,5-dione
• 3-(triphenyl-phosphoranylidene)-2,5-pyrrolidinedione
• CS-0328146
• 3-(triphenylphosphoranylidene)-2,5-pyrrolidinedione
• SCHEMBL1486066
• EG-0103
• E5-phosphanylidene)pyrrolidine-2, 5-dione
• DTXSID10544985
• 3-(triphenylphosphoranylidene)pyrrolidine-2,5-dione
• AMY449
• MFCD22573512
• AKOS015996904

• MDL： MFCD22573512
• InChIKey： GNAVAQXUNJPBEW-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H18NO2P/c24-21-16-20(22(25)23-21)26(17-10-4-1-5-11-17,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15H,16H2,(H,23,24,25)
• SMILES： O=C1NC(=O)C(=P(C2=CC=CC=C2)(C2=CC=CC=C2)C2=CC=CC=C2)C1

Computed Properties

• Exact Mass: 359.10764
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 359.10751581g/mol
• Heavy Atom Count: 26
• Complexity: 541
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives